Cas no 105838-14-0 (N-Boc-o-tosyl hydroxylamine)

N-Boc-o-tosyl hydroxylamine is a protected hydroxylamine derivative widely used in organic synthesis, particularly for the introduction of N-O functional groups. The tert-butoxycarbonyl (Boc) group provides stability under basic and nucleophilic conditions, while the tosyl (Ts) group enhances reactivity in subsequent transformations. This reagent is valuable for the synthesis of hydroxamic acids, oximes, and other N-O-containing compounds, offering selectivity and controlled deprotection. Its crystalline solid form ensures ease of handling and storage. The compound’s compatibility with a range of reaction conditions makes it a versatile intermediate in medicinal chemistry and peptide modification, where precise functionalization is critical.
N-Boc-o-tosyl hydroxylamine structure
N-Boc-o-tosyl hydroxylamine structure
Product Name:N-Boc-o-tosyl hydroxylamine
CAS No:105838-14-0
MF:C12H17NO5S
MW:287.332082509995
MDL:MFCD22201097
CID:1006916
PubChem ID:329767730
Update Time:2025-06-09

N-Boc-o-tosyl hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • N-Boc-o-tosyl hydroxylamine
    • [(2-methylpropan-2-yl)oxycarbonylamino] 4-methylbenzenesulfonate
    • tert-Butyl [(4-methylphenyl)sulfonyl]oxycarbamate
    • tert-Butyl N-Tosyloxycarbamate
    • Boc N-tosyloxycarbamate
    • N-Boc-O-tosyl-hydroxylamine
    • TERT-BUTYL TOSYLOXYCARBAMATE
    • Carbamic acid, [[(4-methylphenyl)sulfonyl]oxy]-, 1,1-dimethylethyl ester
    • tert-Butyltosyloxycarbamate
    • A922143
    • DB-353103
    • SB30431
    • 105838-14-0
    • DB-343829
    • CS-W000438
    • WZDPZKPHVNFUKB-UHFFFAOYSA-N
    • DTXSID40450207
    • SCHEMBL1771387
    • AMY39856
    • t-butyl-n-tosyloxycarbamate
    • AKOS016347811
    • tert-Butyl ([(4-methylphenyl)sulfonyl]oxy)carbamate
    • SY040346
    • tert-butyl N-[(4-methylbenzenesulfonyl)oxy]carbamate
    • N-Boc-O-tosylhydroxylamine, 97%
    • AS-42901
    • MFCD22201097
    • HY-W000438
    • N-Boc-O-tosylhydroxylamine
    • tert-butyl {[(4-methylphenyl)sulfonyl]oxy}carbamate
    • ALBB-026493
    • MDL： MFCD22201097
    • Inchi： 1S/C12H17NO5S/c1-9-5-7-10(8-6-9)19(15,16)18-13-11(14)17-12(2,3)4/h5-8H,1-4H3,(H,13,14)
    • InChI Key： WZDPZKPHVNFUKB-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)ONC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 287.08300
  • Monoisotopic Mass: 287.08274382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 90.1Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • PSA: 93.57000
  • LogP: 3.42520
  • Vapor Pressure: Not available

N-Boc-o-tosyl hydroxylamine Security Information

N-Boc-o-tosyl hydroxylamine Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Boc-o-tosyl hydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-W000438-100mg
N-Boc-O-tosyl hydroxylamine
 105838-14-0 ≥97.0%
100mg
 ￥100 2024-07-20
Alichem
A019130905-25g
tert-Butyl ([(4-methylphenyl)sulfonyl]oxy)carbamate
 105838-14-0 95%
25g
 $735.00 2023-09-04
abcr
AB415987-1 g
tert-Butyl {[(4-methylphenyl)sulfonyl]oxy}carbamate, 95%; .
 105838-14-0 95%
1 g
 €157.40 2023-07-19
abcr
AB415987-5 g
tert-Butyl {[(4-methylphenyl)sulfonyl]oxy}carbamate, 95%; .
 105838-14-0 95%
5 g
 €377.70 2023-07-19
abcr
AB415987-25 g
tert-Butyl {[(4-methylphenyl)sulfonyl]oxy}carbamate, 95%; .
 105838-14-0 95%
25 g
 €1,212.00 2023-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M69550-1g
N-Boc-O-tosyl hydroxylamine
 105838-14-0 97%
1g
 ¥288.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M69550-5g
N-Boc-O-tosyl hydroxylamine
 105838-14-0
5g
 ¥1688.0 2021-09-04
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY040346-5g
N-Boc-O-tosylhydroxylamine
 105838-14-0 ≥97%
5g
 ¥1239.00 2024-07-10
TRC
B750000-250mg
tert-Butyl N-Tosyloxycarbamate
 105838-14-0
250mg
 $ 98.00 2023-09-08
TRC
B750000-1g
tert-Butyl N-Tosyloxycarbamate
 105838-14-0
1g
 $ 322.00 2023-09-08

N-Boc-o-tosyl hydroxylamine Production Method

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